Cas no 94108-34-6 (Propanoic acid,2-methyl-, 1-ethyl-3-methylbutyl ester)

• Product Name: Propanoic acid,2-methyl-, 1-ethyl-3-methylbutyl ester
• CAS No: 94108-34-6
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 808735
• PubChem ID: 16205977
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, 1-ethyl-3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1-ethyl-3-methylbutyl ester
• 1-ethyl-3-methylbutyl isobutyrate
• 5-methylhexan-3-yl 2-methylpropanoate
• Propanoic acid, 2-methyl-, 1-ethyl-3-methylbutyl ester
• NS00065450
• EINECS 302-373-8
• 94108-34-6
• DTXSID30916463

• Inchi： 1S/C11H22O2/c1-6-10(7-8(2)3)13-11(12)9(4)5/h8-10H,6-7H2,1-5H3
• InChI Key： OZEZRQVRKNAKRH-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(CC)CC(C)C

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų